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Compound of Interest

Compound Name: H-DL-Val-OMe.HCI

Cat. No.: B555495

An In-depth Technical Guide to the Material Safety of H-DL-Val-OMe.HCI

This technical guide provides a comprehensive overview of the material safety data for H-DL-
Val-OMe.HCI (DL-Valine methyl ester hydrochloride), intended for researchers, scientists, and
professionals in drug development.

Chemical Identification

Identifier Value

Chemical Name DL-Valine methyl ester hydrochloride
Synonyms Methyl DL-valinate hydrochloride
CAS Number 5619-05-6[1]

Molecular Formula C6H13NO2.HCI[1]

Molecular Weight 167.64 g/mol [2]

Structure

Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), H-DL-Val-OMe.HClI is not classified as a hazardous substance or mixture. However, it
is recommended to handle it with care, following good industrial hygiene and safety practices.
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Potential Health Effects:

Eye Contact: May cause eye irritation.[3]

Skin Contact: May cause skin irritation.[3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[4]

Composition and Information on Ingredients

Component CAS Number Weight %

DL-Valine methyl ester
_ 5619-05-6 <=100
hydrochloride

First-Aid Measures

Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1][5]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[1][5]

Remove to fresh air. Get medical attention

Inhalation ) ) )

immediately if symptoms occur.[1][5]

Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.[1][5]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2]
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e Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen chloride gas.[2][6]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with pressure-demand and full protective gear.[3][6]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1]

e Environmental Precautions: Should not be released into the environment.[1]

e Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[1]

Handling and Storage

o Handling: Wear personal protective equipment/face protection. Ensure adequate ventilation.
Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid dust
formation.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]
Exposure Controls and Personal Protection

e Engineering Controls: Ensure adequate ventilation, especially in confined areas.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[5]L6]

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[5]
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o Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134
or European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are exceeded or if irritation or other symptoms are
experienced.

Physical and Chemical Properties

Property Value

Appearance White crystalline solid[1][5]

Odor No information available[1][5]
Melting Point/Range 112 - 114 °C / 233.6 - 237.2 °F[1][5]
Boiling Point/Range No information available[5]

Flash Point No information available[5]
Solubility No information available

Molecular Formula C6H13NO2.HCI[1]

Molecular Weight 167.64[2]

Stability and Reactivity

o Reactivity: None known, based on information available.

Chemical Stability: Stable under normal conditions.[2]

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2), Hydrogen chloride gas.[2][6]

Toxicological Information

» Acute Toxicity: No acute toxicity information is available for this product.[2]
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» Skin Corrosion/Irritation: No data available.[1][2]

o Serious Eye Damage/Irritation: No data available.

o Respiratory or Skin Sensitization: No data available.
o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No data available.

* Reproductive Toxicity: No data available.

e STOT-Single Exposure: No data available.

e STOT-Repeated Exposure: No data available.

e Aspiration Hazard: No data available.

Experimental Protocols

As H-DL-Val-OMe.HClI is a valine derivative, it is commonly used in peptide synthesis and
other laboratory research.[7] Below is a generalized workflow for handling and using such a
chemical in a research setting.
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Caption: General laboratory workflow for handling H-DL-Val-OMe.HCI.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b555495?utm_src=pdf-body-img
https://www.benchchem.com/product/b555495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Material safety data sheet (MSDS) for H-DL-Val-
OMe.HCIL.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555495#material-safety-data-sheet-msds-for-h-dl-
val-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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